Cas no 2038452-70-7 (2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid)

• Product Name: 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid
• CAS No: 2038452-70-7
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5999500
• PubChem ID: 120436245
• Update Time: 2025-06-22

2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid
• AKOS026309687
• 2038452-70-7
• EN300-28277010
• 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid

• Inchi： 1S/C12H20N2O3/c1-8(15)13-10-4-11(5-10)14(7-12(16)17)6-9-2-3-9/h9-11H,2-7H2,1H3,(H,13,15)(H,16,17)
• InChI Key： CSTTUWQNBKKZRR-UHFFFAOYSA-N
• SMILES： OC(CN(CC1CC1)C1CC(C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid

2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic Acid: A Comprehensive Overview

The compound 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid (CAS No. 2038452-70-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid is notable for its combination of cyclopropane and cyclobutane rings, which contribute to its stability and bioavailability. The presence of an acetamide group further enhances its ability to interact with biological systems. Researchers have recently explored its potential as a lead compound in the development of novel anticancer agents, particularly due to its ability to inhibit key enzymes involved in tumor progression.

One of the most intriguing aspects of this compound is its stereochemistry, which plays a critical role in determining its pharmacokinetic properties. Studies conducted in 2023 have demonstrated that the stereochemical configuration of 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid significantly influences its bioavailability and efficacy. This has led to increased interest in optimizing its synthesis to achieve higher enantiomeric purity, thereby enhancing its therapeutic potential.

The synthesis of 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high optical purity. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

In terms of biological activity, 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid has shown remarkable selectivity toward specific cellular targets. Preclinical studies have revealed its ability to modulate ion channels and receptors, suggesting its potential in treating neurological disorders such as epilepsy and chronic pain. Additionally, its anti-inflammatory properties have been explored in the context of autoimmune diseases, further broadening its therapeutic scope.

Recent research has also focused on the pharmacokinetics of 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid, particularly its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for optimizing drug delivery systems and ensuring maximum efficacy with minimal side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) have been employed to characterize the compound's behavior within biological systems.

The application of 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid extends beyond pharmaceuticals into the realm of agrochemicals. Its ability to inhibit plant pathogens has made it a promising candidate for developing eco-friendly pesticides. This dual application underscores the versatility of this compound and highlights its importance in both medical and agricultural sectors.

In conclusion, 2-[(Cyclopropylmethyl)(3-acetamidocyclobutyl)amino]acetic acid (CAS No. 2038452-70-7) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and biological characterization, positions it as a key player in future drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic solutions.